![molecular formula C12H19NO4S B3021177 (R)-1-(3-ethoxy-4-methoxyphenyl)-2-(methylsulfonyl)ethanamine CAS No. 608142-27-4](/img/structure/B3021177.png)
(R)-1-(3-ethoxy-4-methoxyphenyl)-2-(methylsulfonyl)ethanamine
Overview
Description
(R)-1-(3-ethoxy-4-methoxyphenyl)-2-(methylsulfonyl)ethanamine is a useful research compound. Its molecular formula is C12H19NO4S and its molecular weight is 273.35 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Apremilast
- (R)-1-(3-ethoxy-4-methoxyphenyl)-2-(methylsulfonyl)ethanamine is used in the synthesis of Apremilast, an oral medication for psoriasis. This synthesis method increases yield by 30% compared to traditional methods, offering a basis for industrial production (Shan, Weizheng, & Bai-nian, 2015).
Chemoenzymatic Synthesis Using Ketoreductases and Lipases
- A study on chemoenzymatic synthesis of Apremilast involved producing the chiral alcohol (R)-3 from this compound. This process used ketoreductases and lipases for bioreduction and hydrolysis, achieving high enantiomeric excess and yield (Vega et al., 2021).
Synthesis of Substituted Azetidinones
- The compound was also involved in the synthesis of substituted azetidinones, highlighting its role in creating biologically and pharmacologically potent scaffolds. This synthesis contributes to understanding the pharmacological importance of sulfonamide rings and their derivatives in medicinal chemistry (Jagannadham et al., 2019).
Identification of 4-Substituted Ethanamines
- Research on the identification of 4-substituted 2-(4-x-2,5-dimethoxyphenyl)-N-[(2-methoxyphenyl)methyl]ethanamines utilized derivatization methods for analysis. This study contributes to the forensic and analytical chemistry fields by offering tools for the identification of new psychoactive substances (Lum, Brophy, & Hibbert, 2016).
Selective Hydrolysis of Methanesulfonate Esters
- The hydrolysis of methanesulfonate esters, including derivatives of this compound, has been studied for selective removal in synthetic processes. This research is significant in organic chemistry and pharmaceutical manufacturing (Chan, Cox, & Sinclair, 2008).
Properties
IUPAC Name |
(1R)-1-(3-ethoxy-4-methoxyphenyl)-2-methylsulfonylethanamine | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H19NO4S/c1-4-17-12-7-9(5-6-11(12)16-2)10(13)8-18(3,14)15/h5-7,10H,4,8,13H2,1-3H3/t10-/m0/s1 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BXUJVINGXQGNFD-JTQLQIEISA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=CC(=C1)C(CS(=O)(=O)C)N)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC1=C(C=CC(=C1)[C@H](CS(=O)(=O)C)N)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H19NO4S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
273.35 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
608142-27-4 | |
Record name | (1R)-1-(3-ethoxy-4-methoxyphenyl)-2-methylsulfonylethanamine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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